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Introduction
Withaphysalin A, a naturally occurring steroidal lactone belonging to the withanolide class,

has emerged as a compound of significant interest in the fields of oncology and immunology.[1]

[2] Extracted from plants of the Physalis genus, this phytochemical has demonstrated potent

anti-cancer and anti-inflammatory properties in a variety of preclinical studies.[3][4] This

technical guide provides a comprehensive review of the existing literature on Withaphysalin A,

focusing on its mechanisms of action, quantitative biological activity, and the experimental

protocols used for its evaluation. The information is presented to serve as a foundational

resource for researchers and professionals involved in drug discovery and development.[1]

Anti-Cancer Activity of Withaphysalin A
Withaphysalin A exerts its anti-cancer effects through multiple mechanisms, including the

induction of programmed cell death (apoptosis), cell cycle arrest, and the modulation of key

signaling pathways crucial for cancer cell proliferation and survival.[5]

Cytotoxic Effects on Cancer Cell Lines
The cytotoxic potential of Withaphysalin A has been evaluated across a range of human

cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a compound's

potency, demonstrates its efficacy in inducing cell death.[1]
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Cancer Type Cell Line IC50 (µM)

Breast Cancer MDA-MB-231 1.066

Breast Cancer MCF-7 0.8536

Endometrial Cancer KLE 10

Cervical Cancer CaSKi 0.45

Prostate Cancer PC-3 ~1.0

Prostate Cancer DU-145 ~1.0

Caption: Summary of Withaphysalin A IC50 values in various cancer cell lines.[5]

Mechanisms of Anti-Cancer Action
Apoptosis Induction: Withaphysalin A has been shown to induce apoptosis in cancer cells,

potentially through the generation of reactive oxygen species (ROS) and the activation of

caspase-dependent pathways.[5]

Cell Cycle Arrest: The compound can arrest the cell cycle at the G2/M phase, thereby inhibiting

cancer cell proliferation.[5]

JAK/STAT Pathway Inhibition: Withaphysalin A has been reported to suppress the JAK/STAT3

signaling pathway.[5] This pathway is often constitutively active in cancer and plays a critical

role in tumor cell proliferation, survival, and invasion.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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